Cas no 85896-02-2 (disodium 5-hydroxy-4-[[(3-nitrophenoxy)acetyl]amino]naphthalene-1,7-disulphonate)

• Product name: disodium 5-hydroxy-4-[[(3-nitrophenoxy)acetyl]amino]naphthalene-1,7-disulphonate
• CAS No: 85896-02-2
• MF: C₁₈H₁₂N₂Na₂O₁₁S₂
• MW: 542.404224395752
• CID: 991161
• PubChem ID: 11971005

disodium 5-hydroxy-4-[[(3-nitrophenoxy)acetyl]amino]naphthalene-1,7-disulphonate Chemical and Physical Properties

Names and Identifiers

• disodium 5-hydroxy-4-[[(3-nitrophenoxy)acetyl]amino]naphthalene-1,7-disulphonate
• disodium,5-hydroxy-4-[[2-(3-nitrophenoxy)acetyl]amino]naphthalene-1,7-disulfonate
• 1,7-Naphthalenedisulfonic acid, 5-hydroxy-4-[[2-(3-nitrophenoxy)acetyl]amino]-, sodium salt (1:2)
• Disodium 5-hydroxy-4-(((3-nitrophenoxy)acetyl)amino)naphthalene-1,7-disulfonate
• Disodium 5-hydroxy-4-(((3-nitrophenoxy)acetyl)amino)naphthalene-1,7-disulphonate
• 1,7-Naphthalenedisulfonic acid, 5-hydroxy-4-[[(3-nitrophenoxy)acetyl]amino]-, disodium salt
• DTXSID70235206
• NS00092775
• 6X9XMH95J9
• 85896-02-2
• EINECS 288-779-5

• Inchi： InChI=1S/C18H14N2O11S2.2Na/c21-15-8-12(32(25,26)27)7-13-16(33(28,29)30)5-4-14(18(13)15)19-17(22)9-31-11-3-1-2-10(6-11)20(23)24;;/h1-8,21H,9H2,(H,19,22)(H,25,26,27)(H,28,29,30);;/q;2*+1/p-2
• InChI Key： IKSPXCJNRVJVQE-UHFFFAOYSA-L
• SMILES： C1=CC(=CC(=C1)OCC(=O)NC2=C3C(=CC(=CC3=C(C=C2)S(=O)(=O)[O-])S(=O)(=O)[O-])O)[N+](=O)[O-].[Na+].[Na+]

Computed Properties

• Exact Mass: 541.96779011g/mol
• Monoisotopic Mass: 541.96779011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 35
• Rotatable Bond Count: 4
• Complexity: 911
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 236Ų